Cas no 2649075-09-0 (Tert-butyl 2-(1-isocyanatocyclopropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-isocyanatocyclopropyl)pyrrolidine-1-carboxylate
• CAS No: 2649075-09-0
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5604357
• PubChem ID: 165652143
• Update Time: 2023-09-01

Tert-butyl 2-(1-isocyanatocyclopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2649075-09-0
• tert-butyl 2-(1-isocyanatocyclopropyl)pyrrolidine-1-carboxylate
• EN300-1903743
• Tert-butyl 2-(1-isocyanatocyclopropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H20N2O3/c1-12(2,3)18-11(17)15-8-4-5-10(15)13(6-7-13)14-9-16/h10H,4-8H2,1-3H3
• InChI Key： OFNCMJUPFHGROM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59Ų